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Introduction

Hoechst 33258 is a cell-permeable fluorescent dye that serves as a vital tool in molecular and
cellular biology.[1] It belongs to the bis-benzimide family of dyes, which bind specifically to the
minor groove of double-stranded DNA, with a preference for adenine-thymine (A-T) rich
regions.[2][3][4] Upon binding to DNA, the fluorescence of Hoechst 33258 increases
significantly, emitting a blue fluorescence with an emission maximum around 461 nm when
excited by ultraviolet (UV) light at approximately 352 nm.[1][4][5][6] This property makes it an
excellent nuclear counterstain for visualizing cell nuclei in both live and fixed cells.[1][3][7]
Common applications include fluorescence microscopy, flow cytometry for cell cycle analysis,
and apoptosis detection by identifying condensed pycnotic nuclei.[1][3][7]

Safety Precautions: Hoechst 33258 is a potential mutagen and possible carcinogen.[8][9][10] It
is imperative to handle the compound with appropriate safety measures. Always wear personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses. All handling of the
powdered dye and concentrated solutions should be performed in a chemical fume hood.[38][9]
[10]

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and storage of
Hoechst 33258 solutions.
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Parameter Value Solvent/Buffer Notes
Varies slightly based
] ~533.88 g/mol ]
Molecular Weight ) ) - on hydration state.[2]
(trihydrochloride)

[5]

Stock Solution Conc.

1 mg/mL to 10 mg/mL

High-purity water or
DMSO

A 1 mg/mL stock is
common for most
applications.[3][8][9]

Working Solution
Conc.

0.1 pg/mL to 10 pg/mL

Cell culture medium or
PBS

Concentration should
be optimized for
specific cell type and

application.[1][11]

Storage (Solid)

-20°C

Store desiccated and
protected from light.
[12]

Storage (Stock
Solution)

2-8°C (short-term, up
to 6 months) or -20°C

(long-term)

Water or DMSO

Protect from light.
Avoid repeated
freeze-thaw cycles.[8]
[11][12]

Storage (Working
Sol.)

Room Temperature

Culture medium or
PBS

Prepare fresh daily for
best results.[8][9][10]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Hoechst 33258
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution in high-purity water. This

concentration is suitable for subsequent dilution for most cell staining applications.

Materials:

o Hoechst 33258 powder

o High-purity, sterile distilled water
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Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated analytical balance

Chemical fume hood
Procedure:
e Weighing: In a chemical fume hood, carefully weigh out 10 mg of Hoechst 33258 powder.

e Solubilization: Transfer the powder to a sterile microcentrifuge tube or an amber vial. Add 10
mL of high-purity, sterile distilled water to the tube to achieve a final concentration of 1
mg/mL.

e Mixing: Cap the tube securely and vortex thoroughly until the dye is completely dissolved.
The solution should be a pale yellow color.[12]

» Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,
single-use aliquots (e.g., 50-100 pL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots protected from light. For short-term storage, keep at 4°C for up to
six months.[8][10] For long-term storage, store at -20°C.[11][12]

Protocol 2: Preparation of a 1 pg/mL Working Solution
for Cell Staining

This protocol details the dilution of the 1 mg/mL stock solution to a typical working
concentration for staining live or fixed cells.

Materials:
e 1 mg/mL Hoechst 33258 stock solution
e Phosphate-buffered saline (PBS) or complete cell culture medium

e Sterile conical tube
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Procedure:

e Thaw Stock Solution: If frozen, thaw an aliquot of the 1 mg/mL Hoechst 33258 stock solution
at room temperature, protected from light.

e Dilution: This is a 1:1000 dilution. To prepare 10 mL of working solution, add 10 pL of the 1
mg/mL stock solution to 10 mL of PBS or your desired cell culture medium.

» Mixing: Mix gently by inverting the tube or pipetting up and down. The working solution is
now ready for use.

» Application: For staining, replace the cell culture medium with the Hoechst working solution
and incubate for 5-15 minutes at room temperature or 37°C.[12] Washing is typically not
required for specific staining.[12]

e Usage: It is recommended to prepare the working solution fresh for each experiment as the
dye may precipitate or adsorb to the container over time.[8][12]

Workflow Diagram

‘Workflow for Hoechst 33258 Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for preparing a 1 mg/mL Hoechst 33258 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.lumiprobe.com/p/hoechst-33258
https://www.rndsystems.com/products/hoechst-33258_5824
https://www.bocsci.com/resources/hoechst-stain-definition-and-application.html
https://www.caymanchem.com/product/16756/hoechst-33258
https://www.sigmaaldrich.com/JP/ja/product/sigma/94403
https://www.biomol.com/products/chemicals/biochemicals/hoechst-33258-cay16756-50
https://www.interchim.fr/ft/6/61248A.pdf
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/s-0110.pdf
https://www.comm-tec.com/Prods/mfgs/TurnerDesigns/application_notes_pdf/998_7074.pdf
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/s-0118.pdf
https://en.wikipedia.org/wiki/Hoechst_stain
https://biotium.com/wp-content/uploads/2016/12/PI-40044-40045.pdf
https://www.benchchem.com/product/b15609105#how-to-prepare-a-hoechst-33258-stock-solution
https://www.benchchem.com/product/b15609105#how-to-prepare-a-hoechst-33258-stock-solution
https://www.benchchem.com/product/b15609105#how-to-prepare-a-hoechst-33258-stock-solution
https://www.benchchem.com/product/b15609105#how-to-prepare-a-hoechst-33258-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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